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Compound of Interest

Compound Name: 2-Fluoro-4-methoxy-5-nitropyridine

Cat. No.: B11780296

Immediate Hazard Assessment & Identification

Before initiating any disposal procedure, verify the chemical identity and immediate hazard
profile. This compound is a fluorinated nitro-heterocycle, combining the reactivity of an
electrophilic aromatic ring with the thermal sensitivity of a nitro group.

~hemical Identity Card

Parameter Detail

Chemical Name 2-Fluoro-4-methoxy-5-nitropyridine

CAS Number 1936090-04-8 (or related analogs like 456-24-6)
Molecular Formula CeHsFN203

Physical State Solid (typically crystalline powder)

) Skin/Eye lIrritant, Respiratory Irritant, Potential
Primary Hazards N
Sensitizer

High

Reactivity Hazard Reactivity.[1][2] The C2-Fluorine is highly
activated by the C5-Nitro group and Pyridine

Nitrogen.
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Critical Safety Warning (The "Why" Behind the Protocol)

Do NOT mix this waste with strong bases (e.g., Sodium Hydroxide, concentrated amines).

e Mechanism: The electron-withdrawing nitro group at position 5 and the ring nitrogen make
the carbon at position 2 highly electrophilic.

o Risk: Contact with strong nucleophiles (bases) triggers rapid Nucleophilic Aromatic
Substitution (

), displacing the fluoride ion. This reaction is exothermic and can cause thermal runaway or
over-pressurization in a closed waste container.

Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves may provide insufficient protection against fluorinated heterocycles in

solution.

PPE Category

Requirement

Rationale

Hand Protection

Double-gloving recommended.

Inner: Nitrile (4 mil). Outer:
Nitrile (8 mil) or Laminate
(Silver Shield®) if dissolved in
ketones/DCM.

Fluorinated pyridines can
penetrate standard nitrile if

dissolved in organic carriers.

Eye Protection

Chemical Splash Goggles.

Dust or splash can cause
severe ocular irritation
(Category 2A).

Respiratory

N95 (for solids) or Half-mask
with OV/P100 cartridges (for

solutions).

Prevents inhalation of dust or
solvent vapors.[2][3][4][5][6]

Body

Lab coat (buttoned) +

Chemical-resistant apron.

Protects against dust

accumulation on clothing.

Waste Segregation Logic
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Proper segregation is the single most effective safety control. This compound contains
Fluorine, mandating its classification as Halogenated Waste.

Decision Logic for Disposal

» Halogenated vs. Non-Halogenated: Even though it contains only Fluorine (and not
Chlorine/Bromine), it must be treated as Halogenated Waste.

e Reasoning: Incineration of this compound generates Hydrogen Fluoride (HF). Facilities must
use incinerators equipped with acid gas scrubbers to capture HF. Sending this to a non-
halogenated fuel blending stream can damage incinerator linings and violate emissions
permits.
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Waste: 2-Fluoro-4-methoxy-5-nitropyridine

Physical State?

Solid / Powder Solution / Mother Liquor

Double Bag

Solid Waste Container

-
(Label: Toxic, Halogenated Organic) Solvent Type

Contains Halogens \No Halogens

Halogenated Waste Stream Non-Halogenated Solvent
(DCM, Chloroform, etc.) (Methanol, Ethyl Acetate)

Contaminated by Fluorine
Must go to Halo Stream

Segregate into
HALOGENATED Waste Drum

ncineration w/ Scrubber

Approved TSDF Facility

Click to download full resolution via product page

Figure 1: Decision tree for segregating fluorinated pyridine waste. Note that even if dissolved in
non-halogenated solvents, the presence of the fluorinated solute dictates the "Halogenated"
disposal path.
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Step-by-Step Disposal Protocol
Scenario A: Disposal of Pure Solid

o Containment: Do not dump loose powder into a drum. Place the solid in a screw-cap jar or
double-bag it in thick polyethylene bags.

o Labeling: Label the inner container clearly: "Contains 2-Fluoro-4-methoxy-5-nitropyridine -
TOXIC - FLUORINATED".

o Packing: Place the sealed inner container into the laboratory's Solid Hazardous Waste drum.

o Documentation: Ensure the waste manifest lists "Fluorinated Organic Solid."

Scenario B: Disposal of Reaction Mixtures (Solutions)

e pH Check: Dip a pH strip into the waste solution.

o If Basic (pH > 8): Carefully neutralize with dilute acid (e.g., 1M HCI) to pH 6-7. Caution:
This may generate heat.[3][6][7] Perform in an ice bath.

o If Acidic/Neutral: Proceed to step 2.

e Solvent Compatibility: Verify the carrier solvent.

o Transfer: Pour into the Halogenated Organic Waste carboy.
o Crucial: Do not overfill (leave 10% headspace).

e Rinsing: Rinse the original glassware with a small amount of Acetone or Dichloromethane
and add the rinse to the same Halogenated Waste container.

Scenario C: Spill Cleanup (Emergency)

¢ Isolate: Evacuate the immediate area if dust is airborne.

o PPE: Don N95 respirator, goggles, and double gloves.
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e Suppression: Cover the spill with a damp paper towel or absorbent pad to prevent dust
generation. Do not dry sweep.

e Collection: Scoop the damp material into a wide-mouth jar.

» Decontamination: Wipe the surface with a mild soap solution, followed by water. Place all
wipes in the solid waste container.

Regulatory & Compliance Context (RCRA)
In the United States, this compound is not explicitly listed on the EPA "P-List" or "U-List."
Therefore, it is regulated based on Characteristics:

« Ignitability (D001): If in a flammable solvent (Flash point < 60°C).

» Reactivity (D003): Potential (though low) for explosive mixtures if heated under confinement
due to the nitro group.

 Toxicity: While not a specific "T-listed" waste, the generator must apply "Knowledge of
Process" to classify it as toxic.

Final Disposition: High-temperature incineration at a permitted TSDF (Treatment, Storage, and
Disposal Facility) capable of handling halogenated organics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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